8-(4-(3,5-dimethyl-1H-pyrazol-1-yl)pyrimidin-2-yl)-1,4-dioxa-8-azaspiro[4.5]decane

• IUPAC Name: 8-[4-(3,5-dimethylpyrazol-1-yl)pyrimidin-2-yl]-1,4-dioxa-8-azaspiro[4.5]decane
• InChI: InChI=1S/C16H21N5O2/c1-12-11-13(2)21(19-12)14-3-6-17-15(18-14)20-7-4-16(5-8-20)22-9-10-23-16/h3,6,11H,4-5,7-10H2,1-2H3
• InChI Key: AMTWKZXXWCJHAS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=NC(=NC=C2)N3CCC4(CC3)OCCO4)C
• Molecular Formula: C16H21N5O2
• Molecular Weight: 315.37 g/mol

Description

The compound appears to contain several structural components common in organic chemistry, including a pyrazole ring, a pyrimidine ring, and a spirocyclic structure. Pyrazoles and pyrimidines are both nitrogen-containing heterocycles and are found in many biologically active compounds. The spirocyclic structure refers to the presence of two rings sharing a single atom.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many pyrazole and pyrimidine derivatives have biological activity and can interact with various enzymes and receptors in the body.

Future Directions

The future research directions would likely depend on the observed properties and potential applications of the compound. Given the biological activity of many pyrazole and pyrimidine derivatives, it could be interesting to explore potential pharmaceutical applications.